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Compound of Interest

2-Chloro-4-ethyl-5-
Compound Name:
fluoropyrimidine

Cat. No.: B174914

Introduction

This technical guide provides a detailed overview of 2-chloro-5-fluoropyrimidine, a key building
block in modern synthetic chemistry. Initial searches for "2-chloro-5-fluoro-6-ethylpyrimidine”
did not yield a readily identifiable compound in the chemical literature, suggesting it may be a
novel or less common derivative. This guide will therefore focus on the closely related and
extensively documented compound, 2-chloro-5-fluoropyrimidine. Its versatile reactivity makes it
a valuable precursor in the development of pharmaceuticals and advanced materials. This
document is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

The internationally recognized IUPAC name for this compound is 2-chloro-5-fluoropyrimidine[1].

Physicochemical and Safety Data

The fundamental properties and safety information for 2-chloro-5-fluoropyrimidine are
summarized below for ease of reference and comparison.

Table 1: Physicochemical Properties of 2-Chloro-5-
fluoropyrimidine
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Property Value Source
CAS Number 62802-42-0 [11[2]
Molecular Formula C4aH2CIFN:2 [1][2]
Molecular Weight 132.52 g/mol [1112][3]
Appearance Colorless to yellow liquid [2][3]
Boiling Point 149.0-174.0 °C [21[3]
Density 1.439 g/mL at 20 °C [2]
Refractive Index n20/D 1.503 [2]
Flash Point 65 °C (149 °F) 2]

1S/C4H2CIFN2/c5-4-7-1-
InChl [1]
3(6)2-8-4/h1-2H

SMILES C1=C(C=NC(=N1)CI)F [1]

Table 2: Safety and Hazard Information for 2-Chloro-5-

fluoropyrimidine

Hazard Information Codes and Statements
GHS Pictograms Corrosion, Exclamation mark
Signal Word Danger

H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage)

Hazard Statements

P270, P280, P301+P312, P303+P361+P353,

Precautionary Statements
P304+P340+P310, P305+P351+P338

Applications in Synthesis

2-Chloro-5-fluoropyrimidine is a versatile reagent primarily utilized as a starting material for the
synthesis of more complex molecules. Its reactivity is characterized by the presence of two
nitrogen atoms in the pyrimidine ring, which makes it electron-deficient and susceptible to
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nucleophilic aromatic substitution.[3] This property is exploited in the creation of a variety of
substituted pyrimidines.

Key applications include:

e Synthesis of 5-fluoro-2-aminopyrimidines: It readily reacts with various amines in the
presence of a base like potassium carbonate to form C-N bonds.[2]

o Preparation of Pharmaceutical Intermediates: It is a precursor for intermediates used in the
synthesis of potent antagonists for P2X7 receptors and inhibitors of JAK2 kinase.[2]

o Development of Anticancer Agents: The 5-fluoropyrimidine scaffold, derived from this
compound, is a core structure in biologically active molecules, including the well-known
anticancer drug 5-fluorouracil.[2]

» Materials Science: It is used to synthesize ligands for iridium complexes employed in organic
light-emitting diodes (OLEDS), which have demonstrated high external quantum efficiencies.

[3]

Experimental Protocols

The following is a generalized experimental protocol for a common reaction involving 2-chloro-
5-fluoropyrimidine, specifically a nucleophilic aromatic substitution with an amine.

Synthesis of N-substituted-5-fluoro-2-aminopyrimidine

¢ Reaction Setup: To a solution of 2-chloro-5-fluoropyrimidine (1.0 equivalent) in a suitable
aprotic polar solvent (e.g., dimethylformamide, acetonitrile) is added the desired amine (1.1
equivalents) and a base such as potassium carbonate (2.0 equivalents).

» Reaction Conditions: The reaction mixture is stirred at a specified temperature (ranging from
room temperature to elevated temperatures, e.g., 80 °C) for a period of 2 to 24 hours,
depending on the reactivity of the amine. The progress of the reaction is monitored by thin-
layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature and the
solvent is removed under reduced pressure. The residue is partitioned between an organic
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solvent (e.g., ethyl acetate) and water.

 Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium
sulfate, and concentrated in vacuo. The crude product is then purified by column
chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane
and ethyl acetate) to afford the desired N-substituted-5-fluoro-2-aminopyrimidine.

o Characterization: The structure and purity of the final product are confirmed by analytical
techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass
spectrometry (MS).

Synthetic Pathway Visualization

The following diagram illustrates the general synthetic pathway for the preparation of 5-fluoro-
2-aminopyrimidines from 2-chloro-5-fluoropyrimidine.
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Caption: Synthetic route to 5-fluoro-2-aminopyrimidines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

